Cas no 1355903-47-7 (N-[cyano(2,4-dimethoxyphenyl)methyl]-2-[(3-methylcyclohexyl)oxy]acetamide)

• Product Name: N-[cyano(2,4-dimethoxyphenyl)methyl]-2-[(3-methylcyclohexyl)oxy]acetamide
• CAS No: 1355903-47-7
• MF: C₁₉H₂₆N₂O₄
• MW: 346.420745372772
• CID: 6268043
• PubChem ID: 56789065
• Update Time: 2025-08-05

N-[cyano(2,4-dimethoxyphenyl)methyl]-2-[(3-methylcyclohexyl)oxy]acetamide Chemical and Physical Properties

Names and Identifiers

• 1355903-47-7
• AKOS033150716
• EN300-26685626
• N-[cyano(2,4-dimethoxyphenyl)methyl]-2-[(3-methylcyclohexyl)oxy]acetamide
• Z1188768713

• Inchi： 1S/C19H26N2O4/c1-13-5-4-6-15(9-13)25-12-19(22)21-17(11-20)16-8-7-14(23-2)10-18(16)24-3/h7-8,10,13,15,17H,4-6,9,12H2,1-3H3,(H,21,22)
• InChI Key： RTKMWDSKZVYMRJ-UHFFFAOYSA-N
• SMILES： O(CC(NC(C#N)C1C=CC(=CC=1OC)OC)=O)C1CCCC(C)C1

Computed Properties

• Exact Mass: 346.18925731g/mol
• Monoisotopic Mass: 346.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.6Ų

Additional information on N-[cyano(2,4-dimethoxyphenyl)methyl]-2-[(3-methylcyclohexyl)oxy]acetamide

Compound CAS No 1355903-47-7: N-[cyano(2,4-dimethoxyphenyl)methyl]-2-[(3-methylcyclohexyl)oxy]acetamide

The compound CAS No 1355903-47-7, known as N-[cyano(2,4-dimethoxyphenyl)methyl]-2-[(3-methylcyclohexyl)oxy]acetamide, is a complex organic molecule with a unique structure that has garnered attention in various fields of chemical research. This compound is characterized by its intricate molecular architecture, which includes a cyano group, a dimethoxyphenyl moiety, and a cyclohexyl group. These structural elements contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the significance of this compound in the realm of medicinal chemistry. Researchers have explored its potential as a lead compound for drug development, particularly in the design of bioactive molecules with specific therapeutic targets. The presence of the cyano group and the dimethoxyphenyl substituent suggests that this compound may exhibit interesting pharmacological properties, such as antioxidant activity or enzyme inhibition.

The synthesis of N-[cyano(2,4-dimethoxyphenyl)methyl]-2-[(3-methylcyclohexyl)oxy]acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The starting materials for this synthesis include cyano-containing precursors and appropriately substituted phenolic compounds. The reaction sequence typically involves nucleophilic substitution, coupling reactions, and possibly oxidation or reduction steps to achieve the desired molecular configuration.

In terms of applications, this compound has shown promise in materials science as well. Its structure suggests potential use in the development of advanced materials with tailored physical and chemical properties. For instance, the cyclohexyl group may confer mechanical stability, while the cyano and dimethoxyphenyl groups could influence electronic properties or intermolecular interactions.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound at the molecular level. These studies provide insights into its electronic structure, reactivity, and potential interactions with biological systems or other molecules. Such computational approaches are invaluable for predicting the compound's behavior in various environments and optimizing its properties for specific applications.

The biological activity of CAS No 1355903-47-7 has been a focal point of recent investigations. In vitro assays have revealed that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory processes. This finding underscores its potential as a candidate for anti-inflammatory drug development.

Furthermore, the environmental impact of this compound has been considered in recent studies. Researchers have evaluated its biodegradability and toxicity profiles to assess its safety for use in various industrial or therapeutic contexts. Preliminary results indicate that it possesses low toxicity under standard conditions, which is a favorable attribute for its practical applications.

In conclusion, N-[cyano(2,4-dimethoxyphenyl)methyl]-2-[(3-methylcyclohexyl)oxy]acetamide (CAS No 1355903-47-7) is a versatile compound with a rich structural complexity that lends itself to diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, making it an exciting subject of study in contemporary chemical science.